5-(3-Fluoro-4-methoxyphenyl)-3-hydroxypyridine, 95%
Overview
Description
5-(3-Fluoro-4-methoxyphenyl)-3-hydroxypyridine, 95% (5-FMPH-3-OH-95%) is an aromatic heterocyclic compound that has been used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of ways to study the biochemical and physiological effects of aromatic heterocyclic compounds.
Scientific Research Applications
5-FMPH-3-OH-95% has been used in a variety of scientific research applications. It has been used as an inhibitor of c-Jun N-terminal kinase (JNK) in cell cultures. It has also been used to study the effect of aromatic heterocyclic compounds on the regulation of gene expression and cell cycle progression in cancer cells.
Mechanism of Action
The mechanism of action of 5-FMPH-3-OH-95% is not yet fully understood. However, it is believed to act as an inhibitor of JNK, which is a protein kinase involved in the regulation of cell cycle progression and gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-FMPH-3-OH-95% are not yet fully understood. However, it is believed to inhibit the activity of JNK, which may lead to the regulation of cell cycle progression and gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 5-FMPH-3-OH-95% in lab experiments include its availability, ease of synthesis, and its ability to act as an inhibitor of JNK. The limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.
Future Directions
For 5-FMPH-3-OH-95% research include further investigation into its mechanism of action, its potential toxicity, and its effects on gene expression and cell cycle progression. Additionally, further research should be conducted to determine the potential therapeutic applications of this compound. Additionally, further research should be conducted to explore the potential of using this compound in combination with other compounds to create new therapeutic agents.
Synthesis Methods
5-FMPH-3-OH-95% can be synthesized via a two-step procedure. The first step involves the reaction of 3-fluoro-4-methoxyphenol and pyridine in aqueous acetic acid to form 3-fluoro-4-methoxy-5-hydroxypyridine. The second step involves the reaction of the intermediate with acetic anhydride in the presence of pyridine to form 5-FMPH-3-OH-95%.
properties
IUPAC Name |
5-(3-fluoro-4-methoxyphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2/c1-16-12-3-2-8(5-11(12)13)9-4-10(15)7-14-6-9/h2-7,15H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWRWPSBEAOGQKO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CC(=CN=C2)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50682815 |
Source
|
| Record name | 5-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261938-17-3 |
Source
|
| Record name | 5-(3-Fluoro-4-methoxyphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682815 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
